Ethyl 1-(2-thienylcarbonyl)-4-piperidinecarboxylate
Overview
Description
Ethyl 1-(2-thienylcarbonyl)-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidine derivatives. It is commonly known as Etifoxine and is used as an anxiolytic agent in some countries. Etifoxine has been studied extensively for its potential therapeutic effects, and
Mechanism of Action
Etifoxine is believed to exert its anxiolytic effects through its interaction with the GABAergic system. It has been shown to enhance GABAergic neurotransmission by increasing the affinity of GABA for its receptor, and by increasing the activity of the GABA-A receptor.
Biochemical and Physiological Effects:
Etifoxine has been shown to have anxiolytic, antidepressant, and analgesic effects in animal models. It has also been shown to improve memory and cognitive function in animal models and in human studies.
Advantages and Limitations for Lab Experiments
Etifoxine has several advantages for lab experiments, including its ability to enhance GABAergic neurotransmission, its anxiolytic and analgesic effects, and its effects on memory and cognition. However, it also has limitations, including its potential for abuse and its side effects.
Future Directions
There are several future directions for research on Etifoxine. These include further studies on its effects on memory and cognition, its potential therapeutic effects in other conditions, and its potential for abuse and dependence. Additionally, there is a need for more studies on the safety and efficacy of Etifoxine in humans.
Synthesis Methods
Etifoxine is synthesized by reacting 2-thiophenecarboxylic acid with ethylamine to form ethyl 2-thienylcarbamate. This intermediate is then reacted with piperidine-4-carboxylic acid to form Etifoxine.
Scientific Research Applications
Etifoxine has been studied for its potential therapeutic effects in a variety of conditions, including anxiety disorders, depression, and neuropathic pain. It has also been studied for its effects on memory and cognition.
Properties
Molecular Formula |
C13H17NO3S |
|---|---|
Molecular Weight |
267.35 g/mol |
IUPAC Name |
ethyl 1-(thiophene-2-carbonyl)piperidine-4-carboxylate |
InChI |
InChI=1S/C13H17NO3S/c1-2-17-13(16)10-5-7-14(8-6-10)12(15)11-4-3-9-18-11/h3-4,9-10H,2,5-8H2,1H3 |
InChI Key |
ZROUMTSFANCIHR-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C2=CC=CS2 |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C2=CC=CS2 |
Origin of Product |
United States |
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